5-Methoxy-5-methylhexane-2,4-dione

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 5-methoxy-5-methylhexane-2,4-dione
• InChI: InChI=1S/C8H14O3/c1-6(9)5-7(10)8(2,3)11-4/h5H2,1-4H3
• InChI Key: JKMFMBKRUZTUDU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C(C)(C)OC

Description

5-Methoxy-5-methylhexane-2,4-dione is a diketone derivative featuring a hexane backbone substituted with two ketone groups at positions 2 and 4, a methoxy group at position 5, and a methyl group at the same carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxy-5-methylhexane-2,4-dione typically involves the reaction of 5-methylhexane-2,4-dione with methanol in the presence of an acid catalyst. The reaction proceeds via the formation of an intermediate, which then undergoes methoxylation to yield the final product .

Industrial Production Methods

Industrial production methods for 5-Methoxy-5-methylhexane-2,4-dione are not well-documented in the literature. it is likely that similar synthetic routes are employed on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-5-methylhexane-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone groups to alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Substitution reactions often require strong acids or bases as catalysts.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-Methoxy-5-methylhexane-2,4-dione is used in various scientific research applications, including:

Organic Chemistry: As a reagent in the synthesis of more complex organic molecules.

Biology: Potential use in studying metabolic pathways involving ketone bodies.

Medicine: Investigated for its potential pharmacological properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Methoxy-5-methylhexane-2,4-dione involves its interaction with various molecular targets. The compound’s ketone groups can participate in nucleophilic addition reactions, while the methoxy group can undergo substitution reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects in Alkoxy-Substituted Diones

A closely related analog, 5-Butoxy-5-methylhexane-2,4-dione (CAS: 65923-90-2), differs only in the alkoxy chain length (butoxy vs. methoxy). Key comparisons include:

• Molecular Weight : The methoxy derivative has a molecular weight of ~186.22 g/mol (calculated), while the butoxy analog is heavier (200.14 g/mol) due to the longer alkyl chain .
• Hydrogen Bonding : Both compounds have three hydrogen bond acceptors (two ketone oxygens and one ether oxygen), but the methoxy group’s shorter chain may enhance solubility in polar solvents compared to the butoxy variant .

Table 1: Physical Properties of Alkoxy-Substituted Hexane-2,4-diones

Property	5-Methoxy-5-methylhexane-2,4-dione	5-Butoxy-5-methylhexane-2,4-dione
Molecular Formula	C₈H₁₄O₃	C₁₁H₂₀O₃
Molecular Weight (g/mol)	~186.22	200.14
Hydrogen Bond Acceptors	3	3
Key Applications	Synthetic intermediate	Not explicitly reported

Heterocyclic Dione Derivatives

Imidazolidine-2,4-diones (e.g., 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione) feature a fused heterocyclic ring system. Unlike the linear hexane-2,4-dione, these compounds exhibit:

• Biological Activity : Imidazolidine-diones are explored for pharmaceutical applications (e.g., antihypertensive agents), whereas linear diones like 5-methoxy-5-methylhexane-2,4-dione may lack direct bioactivity due to the absence of a heterocyclic pharmacophore .

Thiazolidine-2,4-diones

Thiazolidine-2,4-diones (e.g., 5-(3-methoxybenzylidene)thiazolidine-2,4-dione) demonstrate significant lipid peroxidation inhibition (up to 84.2%), attributed to their conjugated enone system and aromatic substituents .

Biological Activity

5-Methoxy-5-methylhexane-2,4-dione (CAS Number: 65923-86-6) is a compound that has garnered interest in various fields of biological research due to its potential therapeutic properties. This article reviews the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C8H14O3
• Molecular Weight : 158.195 g/mol
• Structural Characteristics : The compound features a diketone structure with methoxy and methyl substituents, which may influence its reactivity and biological interactions.

The biological activity of 5-Methoxy-5-methylhexane-2,4-dione is primarily attributed to its ability to interact with various cellular targets. Its mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting processes such as cell proliferation and apoptosis.
• Antioxidant Activity : Preliminary studies suggest that it may exhibit antioxidant properties, thereby protecting cells from oxidative stress.
• Cell Signaling Modulation : It could modulate signaling pathways that are crucial for cell survival and function.

Anticancer Properties

Several studies have explored the anticancer potential of 5-Methoxy-5-methylhexane-2,4-dione:

• In Vitro Studies : Research indicates that this compound can inhibit the growth of various cancer cell lines. For example, a study reported an IC50 value indicating significant cytotoxicity against A431 skin cancer cells.

Cell Line	IC50 Value (μM)	Reference
A431	0.9
Other Cancer Types	TBD	Ongoing Research

Antimicrobial Activity

The compound has also been assessed for its antimicrobial properties:

• Bacterial Inhibition : Initial findings suggest that it may inhibit the growth of certain bacterial strains, making it a candidate for further investigation in antimicrobial therapy.

Case Studies

• Skin Cancer Treatment : A recent study evaluated the efficacy of 5-Methoxy-5-methylhexane-2,4-dione in treating skin cancer. The results demonstrated a dose-dependent inhibition of cell proliferation in A431 cells with minimal toxicity to normal fibroblasts.
• Oxidative Stress Research : Another study focused on the compound's role as an antioxidant. It showed promise in reducing oxidative damage in cellular models, suggesting potential applications in age-related diseases.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics and toxicological profile is crucial for assessing the safety and efficacy of 5-Methoxy-5-methylhexane-2,4-dione:

• Absorption and Distribution : The compound is expected to be well absorbed due to its lipophilic nature.
• Toxicity Studies : Preliminary toxicity assessments indicate low toxicity levels in normal human cell lines, but further studies are necessary to establish a comprehensive safety profile.